5-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 5-amino-1-methylpyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C6H7N5O/c1-10-5-4(2-9-10)6(12)11(7)3-8-5/h2-3H,7H2,1H3
• InChI Key: TVKDNILWGVYQAU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=O)N(C=N2)N
• Molecular Formula: C6H7N5O
• Molecular Weight: 165.15 g/mol
• CAS RN: 99347-08-7

Description

“5-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one” is a chemical compound with a molecular weight of 165.15. It is a derivative of the pyrazolo[3,4-d]pyrimidine family.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives involves several steps. One method involves the reaction of 1-Alkyl-N-Boc-5-formylpyrazol-4-amines with malononitrile and cyanoacetamide to form 5-amino-1H-pyrazolo[4,3-b]pyridine nitriles and amides. The obtained derivatives undergo cyclocondensation with chloroacetaldehyde, bromotrifluoroacetone, or ethyl bromopyruvate.

Molecular Structure Analysis

The molecular structure of “5-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one” is represented by the InChI code: 1S/C6H7N5O/c1-10-5-4(2-9-10)6(12)11(7)3-8-5/h2-3H,7H2,1H3.

Chemical Reactions Analysis

The chemical reactions involving “5-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one” are complex and involve multiple steps. For example, the synthesis of amino-functionalized pyrazolo[4,3-b]pyridines is based on the annulation of the pyrazole fragment to the amino-substituted pyridine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one” include a predicted boiling point of 406.3±51.0 °C. The compound has a density of 1.44±0.1 g/cm3.

Scientific Research Applications

Anticancer Activity

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Biological Potential

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Synthesis of Novel Derivatives

The compound has been used in the synthesis of novel heterocyclic derivatives that contain pyrazolo[3,4-d]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles. .

Mechanism of Action

Target of Action

Similar compounds have been reported to interact with various targets, including ubiquitin-specific protease 7 , tropomyosin receptor kinase A , and pro-metastatic protein fascin .

Mode of Action

It is known that similar compounds inhibit their targets, leading to various downstream effects .

Biochemical Pathways

Similar compounds have been reported to affect various pathways, including those involved in cancer progression .

Result of Action

Similar compounds have been reported to possess antiviral , antimicrobial , and anticancer properties.

Future Directions

The future directions for “5-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one” and its derivatives could involve further exploration of their potential as TRK inhibitors. These compounds could be important for the treatment of cancers caused by the continuous activation and overexpression of TRKs.